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Compound of Interest

Compound Name: Azafrin

Cat. No.: B1237201

For Researchers, Scientists, and Drug Development Professionals

Abstract

Azafrin is a unique apocarotenoid pigment found in the roots of certain parasitic plants. This
technical guide provides a comprehensive overview of the chemical structure, physicochemical
properties, and known biological activities of azafrin. Detailed experimental protocols for its
extraction, purification, and analysis are provided, alongside methodologies for evaluating its
antioxidant and cardioprotective effects. This document aims to serve as a valuable resource
for researchers and professionals in the fields of natural product chemistry, pharmacology, and
drug development who are interested in the potential therapeutic applications of azafrin.

Chemical Identity and Physicochemical Properties

Azafrin, also known as escobedin, is a C27 apocarotenoid carboxylic acid. Its chemical identity
and physicochemical properties are summarized in the tables below.

Table 1: Chemical Identifiers of Azafrin
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Identifier Value

(2E,4E,6E,8E,10E,12E,14E)-15-[(1R,2R)-1,2-
dihydroxy-2,6,6-trimethylcyclohexyl]-4,9,13-

IUPAC Name i .
trimethylpentadeca-2,4,6,8,10,12,14-heptaenoic
acid

Molecular Formula C27H3804[1]

Molecular Weight 426.6 g/mol [1]

CAS Number 507-61-9[1]

Escobedin, (5R,6R)-5,6-Dihydro-5,6-dihydroxy-

Synonyms

10'-apo-B,y-carotenoic acid

Table 2: Physicochemical Properties of Azafrin

Property Value

Appearance Orange-colored prisms
Melting Point 213 °C

Boiling Point 582.6 £ 50.0 °C (Predicted)

Practically insoluble in water. Soluble in dilute

NaOH or Na2COs solutions, chloroform, alcohol,

Solubility ) ) ] ]
acetic acid, and benzene. Sparingly soluble in
ether.

Optical Rotation [0]?°D -75° (c = 0.28 in alcohol)

UV-Vis Absorption Maxima (in Chloroform) 428 nm, 458 nm

Natural Sources and Biosynthesis

Azafrin is primarily isolated from the roots of parasitic plants belonging to the Escobedia and
Alectra genera, within the Scrophulariaceae family. Notable sources include Escobedia
grandiflora and Alectra parasitica. In these plants, azafrin accumulates in the apoplastic space
of the root cortex.
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The biosynthesis of azafrin is believed to occur through the oxidative cleavage of 3-carotene.
This process is catalyzed by a carotenoid cleavage dioxygenase (CCD) enzyme, likely
belonging to the CCD4 subfamily.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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